Cas no 871836-51-0 (4-chloro-1H-Pyrazolo[4,3-c]pyridine)

4-Chloro-1H-Pyrazolo[4,3-c]pyridine is a heterocyclic compound featuring a fused pyrazole-pyridine core with a chloro substituent at the 4-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting various therapeutic areas. Its rigid bicyclic framework and reactive chloro group enable efficient functionalization, making it valuable for constructing diverse pharmacophores. The compound exhibits favorable stability and solubility properties, facilitating its use in cross-coupling reactions and nucleophilic substitutions. Researchers leverage its scaffold to develop potential inhibitors, agonists, or modulators for applications in drug discovery and agrochemical research. Its synthetic utility is further enhanced by compatibility with standard purification and characterization techniques.
4-chloro-1H-Pyrazolo[4,3-c]pyridine structure
871836-51-0 structure
Product Name:4-chloro-1H-Pyrazolo[4,3-c]pyridine
CAS No:871836-51-0
MF:C6H4ClN3
MW:153.57
MDL:MFCD11870058
CID:658996
PubChem ID:46835637
Update Time:2025-06-08

4-chloro-1H-Pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1H-Pyrazolo[4,3-c]pyridine
    • 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-
    • 4-chloro-1H-pyrazolo[4,3-c]pyridin-6-amine
    • 4-Chloro-1H-pyrazolo[4,3-c]pyridine (Related Reference)
    • QC-113
    • 4-Chloro-1H-pyrazolo[4,3-c]pyridine (ACI)
    • 1821250-10-5
    • AKOS015851192
    • SY020403
    • CS-W007974
    • DTXSID00676507
    • FUXZQGSDRGDYGX-UHFFFAOYSA-N
    • 871836-51-0
    • J-514885
    • 1936533-43-5
    • MFCD31568525
    • EN300-182698
    • BCP05300
    • PB13466
    • 4-Chloro-2H-pyrazolo[4,3-c]pyridine
    • D80253
    • SCHEMBL382320
    • AC-27951
    • DB-050693
    • Hdh-pharma 26173
    • 4-Chloro-5H-pyrazolo[4,3-c]pyridine
    • MFCD11870058
    • NF-0710
    • MDL： MFCD11870058
    • Inchi： 1S/C6H4ClN3/c7-6-4-3-9-10-5(4)1-2-8-6/h1-3H,(H,9,10)
    • InChI Key： FUXZQGSDRGDYGX-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(NN=C2)C=CN=1

Computed Properties

  • Exact Mass: 153.00900
  • Monoisotopic Mass: 153.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.531
  • Boiling Point: 357.5℃ at 760 mmHg
  • PSA: 41.57000
  • LogP: 1.61130

4-chloro-1H-Pyrazolo[4,3-c]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-1H-Pyrazolo[4,3-c]pyridine Pricemore >>

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4-chloro-1H-Pyrazolo[4,3-c]pyridine
 871836-51-0 95%
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4-chloro-1H-Pyrazolo[4,3-c]pyridine Production Method

Production Method 1

109-94-4 109-94-4
153034-86-7 153034-86-7
871836-51-0 871836-51-0
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  3 h, -78 °C
1.2 1.5 h, -78 °C
1.3 Reagents: Water ;  -78 °C → rt
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  15 h, rt
Reference
Identification of an imidazopyridine scaffold to generate potent and selective TYK2 inhibitors that demonstrate activity in an in vivo psoriasis model
Liang, Jun; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(18), 4370-4376

Production Method 2

153034-90-3 153034-90-3
871836-51-0 871836-51-0
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  15 h, rt
Reference
Identification of an imidazopyridine scaffold to generate potent and selective TYK2 inhibitors that demonstrate activity in an in vivo psoriasis model
Liang, Jun; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(18), 4370-4376

Production Method 3

134031-24-6 134031-24-6
871836-51-0 871836-51-0
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  rt
Reference
Discovery of potent and selective 5-azaindazole inhibitors of leucine-rich repeat kinase 2 (LRRK2) - Part 1
Osborne, Joanne; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(4), 668-673

4-chloro-1H-Pyrazolo[4,3-c]pyridine Raw materials

4-chloro-1H-Pyrazolo[4,3-c]pyridine Preparation Products

4-chloro-1H-Pyrazolo[4,3-c]pyridine Related Literature

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